Cas no 2137895-55-5 (3-(2-chloroethyl)-5-fluoropyridine hydrochloride)

• Product Name: 3-(2-chloroethyl)-5-fluoropyridine hydrochloride
• CAS No: 2137895-55-5
• MF: C₇H₈Cl₂FN
• MW: 196.049523353577
• MDL: MFCD31559411
• CID: 4640412
• PubChem ID: 132351197
• Update Time: 2025-06-08

3-(2-chloroethyl)-5-fluoropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-5-fluoropyridine hydrochloride

• MDL： MFCD31559411
• Inchi： 1S/C7H7ClFN.ClH/c8-2-1-6-3-7(9)5-10-4-6;/h3-5H,1-2H2;1H
• InChI Key： QHWDBTWCAVBUTB-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(F)=C1)CCl.Cl

Additional information on 3-(2-chloroethyl)-5-fluoropyridine hydrochloride

Comprehensive Overview of 3-(2-chloroethyl)-5-fluoropyridine hydrochloride (CAS No. 2137895-55-5)

3-(2-chloroethyl)-5-fluoropyridine hydrochloride (CAS No. 2137895-55-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and fluoro and chloroethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers and industry professionals frequently search for 3-(2-chloroethyl)-5-fluoropyridine hydrochloride suppliers, synthesis methods, and applications in drug discovery, reflecting its growing relevance in modern chemistry.

The molecular structure of 3-(2-chloroethyl)-5-fluoropyridine hydrochloride combines a fluorinated pyridine ring with a chloroethyl side chain, making it a valuable building block for designing small-molecule inhibitors and catalytic agents. Recent studies highlight its potential in developing targeted therapies, particularly in oncology and neurology. Searches for fluoropyridine derivatives in medicine and chloroethyl compounds in synthesis have surged, underscoring the compound's role in cutting-edge research.

From a synthetic chemistry perspective, 3-(2-chloroethyl)-5-fluoropyridine hydrochloride is often utilized in cross-coupling reactions and nucleophilic substitutions. Its reactive chloroethyl group enables facile modifications, which are critical for creating high-value intermediates. Laboratories focusing on organofluorine chemistry or heterocyclic compound synthesis frequently explore its properties, as evidenced by trending queries like optimized synthesis of 3-(2-chloroethyl)-5-fluoropyridine and scalable production methods.

In agrochemical applications, 3-(2-chloroethyl)-5-fluoropyridine hydrochloride has shown promise as a precursor for crop protection agents. The fluoro and chloro moieties enhance the bioactivity of derived compounds, aligning with the industry's demand for eco-friendly pesticides. Searches for fluoropyridine-based agrochemicals and chloroethyl derivatives in agriculture reflect this niche yet expanding application.

Quality control and analytical characterization of 3-(2-chloroethyl)-5-fluoropyridine hydrochloride are critical for ensuring its efficacy in research and industrial use. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. Queries like analytical methods for CAS 2137895-55-5 and stability studies of fluoropyridine hydrochlorides highlight the importance of rigorous testing protocols.

The commercial availability of 3-(2-chloroethyl)-5-fluoropyridine hydrochloride is another area of interest. Suppliers often provide custom synthesis services to meet the demands of pharmaceutical developers and material scientists. Keywords such as buy 3-(2-chloroethyl)-5-fluoropyridine hydrochloride and CAS 2137895-55-5 distributors are frequently searched, indicating a robust market for this compound.

Environmental and safety considerations are also paramount when handling 3-(2-chloroethyl)-5-fluoropyridine hydrochloride. While not classified as hazardous under standard regulations, proper laboratory safety measures and waste disposal protocols must be followed. Searches for safe handling of chloroethyl compounds and fluoropyridine toxicity data demonstrate the scientific community's commitment to responsible usage.

In summary, 3-(2-chloroethyl)-5-fluoropyridine hydrochloride (CAS No. 2137895-55-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, as seen in the proliferation of related search terms like advanced applications of fluoropyridines and innovative uses of chloroethyl derivatives. As scientific advancements continue, this compound is poised to play an even greater role in next-generation chemical innovations.